Cas no 571177-68-9 (3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI))

• Product Name: 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI)
• CAS No: 571177-68-9
• MF: C₇₉H₂₈O₂
• MW: 1009.0664396286
• CID: 366163
• PubChem ID: 172088990
• Update Time: 2025-07-15

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI)
• [6,6]-Phenyl-C61-butyric Acid n-Octyl Ester
• PCBO
• P2014
• 1-(3-Octoxycarbonylpropyl)-1-phenyl-[6.6]C61
• [60]PCB-C8
• [6,6]-Phenyl C61 butyric acid octyl ester, >=99%
• [6,6]-Phenyl-C61 butyric acid octyl ester
• 1-(3-Octoxycarbonylpropyl)-1-phenyl-[6.6]C61, [60]PCB-C8, PCBO

• MDL： MFCD09265175
• Inchi： 1S/C79H28O2/c1-2-3-4-5-6-10-16-81-18(80)14-11-15-77(17-12-8-7-9-13-17)78-73-65-57-47-37-29-21-19-20-23-27-25(21)33-41-35(27)45-39-31(23)32-24(20)28-26-22(19)30(29)38-44-34(26)42-36(28)46-40(32)50-49(39)59-53(45)63-55(41)61(51(57)43(33)37)69(73)71(63)75-67(59)68-60(50)54(46)64-56(42)62-52(44)58(48(38)47)66(65)74(78)70(62)72(64)76(68)79(75,77)78/h7-9,12-13H,2-6,10-11,14-16H2,1H3
• InChI Key： ADEGFIBLPDLJCV-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2)C23C4=C5C6=C7C8=C9C%10=C%11C%12C%13C%14=C%15C%11=C9C9C%11=C%15C%15C%14=C%14C%16C=%13C%13C=%12C%12C%10=C%10C8=C6C6C8=C%10C=%12C%10C=%13C%12C=%16C%13=C%14C%14C=%15C%15C%11=C(C7=9)C5=C2C=%15C=%14C2=C%13C5C=%12C=%10C8=C(C4=6)C=5C132)CCC(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 1008.21000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 61
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Flash Point: No data available
• PSA: 26.30000
• LogP: 21.31960

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI)

Exploring the Unique Properties and Applications of 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) (CAS No. 571177-68-9)

The compound 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) (CAS No. 571177-68-9) represents a fascinating derivative of fullerene C60, a well-known carbon allotrope with a spherical structure. This modified fullerene combines the unique electronic and structural properties of C60 with functional groups that enhance its solubility and compatibility in various applications. The presence of a cyclopropane ring, a phenyl group, and an octyl ester tail makes this compound particularly interesting for researchers in materials science, nanotechnology, and organic electronics.

One of the most searched topics related to fullerene derivatives is their role in organic photovoltaics (OPVs) and perovskite solar cells. The 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) has shown promise as an electron acceptor in these devices due to its ability to facilitate charge separation and transport. Researchers are actively investigating how the phenyl and octyl ester modifications influence the compound's performance in thin-film solar cells, a hot topic in renewable energy research.

Another area of interest is the compound's potential in biomedical applications. The fullerene core is known for its antioxidant properties, and the addition of the butanoic acid and octyl ester groups could improve its bioavailability. Questions like "Can fullerene derivatives be used in drug delivery?" or "How do fullerene-based materials interact with biological systems?" are frequently searched in scientific databases, highlighting the growing curiosity about this compound's biomedical potential.

The synthesis and characterization of 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) also attract significant attention. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry, and high-performance liquid chromatography (HPLC) are commonly used to verify its purity and structure. Researchers often search for "synthesis routes for functionalized fullerenes" or "analytical methods for fullerene derivatives," indicating a strong demand for detailed technical information about this compound.

In the field of nanotechnology, this compound's unique structure opens doors for innovative applications. Its cyclopropane ring and phenyl group can serve as anchoring points for further functionalization, making it a versatile building block for advanced materials. Searches like "fullerene-based nanomaterials" or "carbon nanostructures for electronics" reflect the broader interest in how such compounds can revolutionize technology.

Environmental considerations are also a key topic. With increasing searches for "sustainable nanomaterials" and "eco-friendly fullerene applications," researchers are exploring how 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) can be integrated into green technologies. Its potential use in water purification or catalysis aligns with the global push toward sustainable solutions.

In summary, 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, octyl ester (9CI) (CAS No. 571177-68-9) is a multifaceted compound with applications spanning from energy conversion to biomedicine. Its unique structure and properties make it a subject of ongoing research, addressing some of the most pressing questions in modern science and technology.